2,4,7,9-Tetramethylbenzo[b][1,8]naphthyridin-5-amine
2,4,7,9-Tetramethylbenzo[b][1,8]naphthyridin-5-amine
BMH-22 is an inhibitor of RNA polymerase I. It acts by causing nucleolar stress and showing potent anticancer activity across many tumor types.
Brand Name:
Vulcanchem
CAS No.:
309726-06-5
VCID:
VC0521563
InChI:
InChI=1S/C16H17N3/c1-8-5-10(3)15-12(6-8)14(17)13-9(2)7-11(4)18-16(13)19-15/h5-7H,1-4H3,(H2,17,18,19)
SMILES:
CC1=CC(=C2C(=C1)C(=C3C(=CC(=NC3=N2)C)C)N)C
Molecular Formula:
C16H17N3
Molecular Weight:
251.33 g/mol
2,4,7,9-Tetramethylbenzo[b][1,8]naphthyridin-5-amine
CAS No.: 309726-06-5
Inhibitors
VCID: VC0521563
Molecular Formula: C16H17N3
Molecular Weight: 251.33 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
CAS No. | 309726-06-5 |
---|---|
Product Name | 2,4,7,9-Tetramethylbenzo[b][1,8]naphthyridin-5-amine |
Molecular Formula | C16H17N3 |
Molecular Weight | 251.33 g/mol |
IUPAC Name | 2,4,7,9-tetramethylbenzo[b][1,8]naphthyridin-5-amine |
Standard InChI | InChI=1S/C16H17N3/c1-8-5-10(3)15-12(6-8)14(17)13-9(2)7-11(4)18-16(13)19-15/h5-7H,1-4H3,(H2,17,18,19) |
Standard InChIKey | ZNPSDSMZKLWRLO-UHFFFAOYSA-N |
SMILES | CC1=CC(=C2C(=C1)C(=C3C(=CC(=NC3=N2)C)C)N)C |
Canonical SMILES | CC1=CC(=C2C(=C1)C(=C3C(=CC(=NC3=N2)C)C)N)C |
Appearance | Solid powder |
Description | BMH-22 is an inhibitor of RNA polymerase I. It acts by causing nucleolar stress and showing potent anticancer activity across many tumor types. |
Purity | >98% (or refer to the Certificate of Analysis) |
Shelf Life | >2 years if stored properly |
Solubility | Soluble in DMSO |
Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
Synonyms | BMH-22; BMH 22; BMH22; |
Reference | 1: Peltonen K, Colis L, Liu H, Jäämaa S, Zhang Z, Af Hällström T, Moore HM, Sirajuddin P, Laiho M. Small molecule BMH-compounds that inhibit RNA polymerase I and cause nucleolar stress. Mol Cancer Ther. 2014 Nov;13(11):2537-46. doi: 10.1158/1535-7163.MCT-14-0256. Epub 2014 Oct 2. PubMed PMID: 25277384; PubMed Central PMCID: PMC4221476. |
PubChem Compound | 765471 |
Last Modified | Nov 11 2021 |
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